Cas no 14559-87-6 (Prop-1-en-2-ylboronic acid)

• Product Name: Prop-1-en-2-ylboronic acid
• CAS No: 14559-87-6
• MF: C₃H₇BO₂
• MW: 85.8974812030792
• MDL: MFCD02179500
• CID: 1015970
• PubChem ID: 10855372
• Update Time: 2025-08-04

Prop-1-en-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Prop-1-en-2-ylboronic acid
• Isopropenylboronic Acid
• 1-Propane-2-Boronic acid
• 2-Propenylboronic acid
• (1-Methylethenyl)-Boronic acid
• Boronic acid, (1-methylethenyl)-
• 2-Propenylboronic acid Isopropenylboronic acid

• MDL： MFCD02179500
• Inchi： 1S/C3H7BO2/c1-3(2)4(5)6/h5-6H,1H2,2H3
• InChI Key： WCONKKYQBKPMNZ-UHFFFAOYSA-N
• SMILES： OB(C(=C)C)O

Computed Properties

• Exact Mass: 86.05390
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1

Experimental Properties

• Density: 0.955±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104 ºC
• Boiling Point: 78-80 ºC (18 Torr)
• Flash Point: 56.1±22.6 ºC,
• Solubility: Soluble (115 g/l) (25 º C),
• PSA: 40.46000
• LogP: -0.42550

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Prop-1-en-2-ylboronic acid

Prop-1-en-2-ylboronic Acid: A Comprehensive Overview

Prop-1-en-2-ylboronic acid, also known by its CAS number 14559-87-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure featuring a boronic acid group attached to a propene moiety, plays a pivotal role in various chemical reactions, particularly in the context of cross-coupling reactions. Recent advancements in its synthesis and applications have further solidified its importance in modern chemistry.

The structure of prop-1-en-2-ylboronic acid is notable for its stability and reactivity. The boronic acid group (-B(OH)₂) is highly nucleophilic, making it an excellent substrate for Suzuki-Miyaura coupling reactions. These reactions are widely used to form carbon-carbon bonds, which are fundamental in the construction of complex molecules. The propene moiety, on the other hand, introduces a degree of unsaturation that enhances the compound's reactivity and enables it to participate in a variety of addition reactions. This dual functionality makes prop-1-en-2-ylboronic acid a valuable building block in organic synthesis.

In recent years, researchers have explored innovative applications of prop-1-en-2-ylboronic acid in drug discovery and development. Its ability to undergo selective cross-coupling reactions has facilitated the synthesis of bioactive compounds with intricate architectures. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks, which are integral to many pharmaceutical agents. The compound's role in these processes underscores its potential as a key intermediate in medicinal chemistry.

Beyond pharmaceutical applications, prop-1-en-2-ylboronic acid has found significant use in materials science. Its participation in polymerization reactions has led to the development of novel polymeric materials with tailored properties. Recent research highlights its application in the synthesis of boron-containing polymers, which exhibit enhanced thermal stability and mechanical strength. These materials hold promise for use in high-performance applications such as aerospace and electronics.

The synthesis of prop-1-en-2-ylboronic acid has also been optimized through advancements in catalytic methods. Traditional approaches often involved multi-step procedures with low yields, but modern techniques leveraging transition metal catalysts have significantly improved efficiency. For example, the use of palladium catalysts has enabled more straightforward pathways to this compound, reducing production costs and increasing scalability.

In terms of safety and handling, prop-1-en-2-yli boronic acid is generally considered stable under standard laboratory conditions. However, precautions should be taken due to its reactivity with certain reagents and its potential to form hazardous byproducts during reactions. Proper ventilation and protective equipment are recommended when working with this compound.

The future prospects for propenylboronic acids, including propenyl boronic acids, are promising as researchers continue to uncover new reaction pathways and applications. Collaborative efforts between chemists and material scientists are expected to drive further innovation, particularly in the development of advanced materials and therapeutic agents.

In conclusion, CAS 14559876, or propenyl boronic acid, stands as a testament to the ingenuity of modern chemistry. Its unique properties and versatile reactivity make it an indispensable tool in organic synthesis, drug discovery, and materials science. As research progresses, this compound is likely to find even more transformative applications across diverse industries.